Methyl 6-acetyl-2-(5-(benzo[d]thiazol-2-yl)thiophene-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 6-acetyl-2-[[5-(1,3-benzothiazol-2-yl)thiophene-2-carbonyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C23H19N3O4S3/c1-12(27)26-10-9-13-18(11-26)33-22(19(13)23(29)30-2)25-20(28)16-7-8-17(31-16)21-24-14-5-3-4-6-15(14)32-21/h3-8H,9-11H2,1-2H3,(H,25,28)
• InChI Key: QMZIVHPXTSEEAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(S3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C23H19N3O4S3
• Molecular Weight: 497.6 g/mol

Description

Benzothiazoles and thiazoles are classes of organic compounds that contain a five-membered C3NS ring. The benzothiazole ring system is a fusion of a benzene ring and a thiazole ring. These compounds are known for their diverse biological activities and are used in medicinal chemistry for their antimicrobial, antifungal, antiviral, and antitumor properties.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Target of Action

Methyl 6-acetyl-2-(5-(benzo[d]thiazol-2-yl)thiophene-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a complex organic compound that may interact with various biological targets. Compounds with similar thiazole and benzothiazole structures have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Thiazole derivatives, which are structurally similar, are known to interact with their targets and cause changes in their function . For instance, some thiazole derivatives have been found to inhibit the cyclooxygenase (COX) enzymes, which are involved in the synthesis of prostaglandins .

Biochemical Pathways

For instance, some thiazole derivatives inhibit the cyclooxygenase pathway, which is involved in the conversion of arachidonic acid into prostaglandins .

Result of Action

Thiazole derivatives have been found to exhibit diverse biological activities, suggesting that they may have multiple molecular and cellular effects .

Action Environment

It is known that the biological activity of thiazole derivatives can be influenced by various factors, including the presence of other molecules and the ph of the environment .

Future Directions

Benzothiazole and thiazole derivatives continue to be an area of active research due to their diverse biological activities. Future work could involve the synthesis of new derivatives and testing their biological activity against various targets.

Biochemical Analysis

Biochemical Properties

Thiazole derivatives are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary widely, depending on the specific structure of the thiazole derivative .

Cellular Effects

Thiazole derivatives have been shown to influence cell function in various ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Thiazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .